N-(3-(1-(methylsulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[3-[2-methylsulfonyl-3-(3-nitrophenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C17H18N4O6S2/c1-28(24,25)19-14-7-3-5-12(9-14)16-11-17(20(18-16)29(2,26)27)13-6-4-8-15(10-13)21(22)23/h3-10,17,19H,11H2,1-2H3
• InChI Key: CBZFUNSPWDBXGS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=NN(C(C2)C3=CC(=CC=C3)[N+](=O)[O-])S(=O)(=O)C
• Molecular Formula: C17H18N4O6S2
• Molecular Weight: 438.5 g/mol

Description

N-(3-(1-(methylsulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C17H18N4O6S2 and its molecular weight is 438.47. The purity is usually 95%.
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Scientific Research Applications

Voltammetric Study and Pharmaceutical Determination

A voltammetric study of Nimesulide, closely related to the chemical compound , demonstrated its reducibility at the mercury electrode and oxidizability at the glassy carbon electrode. This study developed a method for the determination of Nimesulide in pharmaceutical dosage forms, showcasing the applicability of electroanalytical techniques in drug analysis (Álvarez-Lueje et al., 1997).

Structural Characterization

The structure of FJ6, an analogue of Nimesulide and a selective inhibitor of cyclooxygenase-2, was characterized to understand its inactivity towards cyclooxygenase-2, indicating the importance of structural analysis in determining biological activity (Michaux et al., 2001).

Synthesis and Anti-inflammatory Agents

Research on the synthesis of new derivatives involving the methanesulfonamide group highlighted their significant anti-inflammatory activity, suggesting the potential therapeutic applications of such compounds (Abdellatif et al., 2014).

In Vitro Inhibition Studies

Studies on metal complexes of pyrazole-based sulfonamide demonstrated their inhibitory activity on human erythrocyte carbonic anhydrase isozymes, further emphasizing the potential for these compounds in developing new inhibitors for therapeutic applications (Büyükkıdan et al., 2017).

Analytical and Structural Insights

The interaction studies of methyl acetate in aqueous solutions of quinoxaline derivatives, including N-{− 3-[1-methanesulfonyl-5-(quinoxalin-6-yl)-4,5-dihydropyrazol-3-yl] phenyl} methane sulfonamide, provided insights into the effect of temperature and concentration on such interactions, contributing to the understanding of the compound's behavior in different conditions (Raphael et al., 2015).